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Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enalaprilat, the active diacid metabolite of the prodrug enalapril, is a potent inhibitor of the

Angiotensin-Converting Enzyme (ACE). Its primary mechanism of action is the blockage of the

Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway in the regulation of blood

pressure and cardiovascular homeostasis. By inhibiting the conversion of angiotensin I to the

potent vasoconstrictor angiotensin II, enalaprilat induces vasodilation and reduces aldosterone

secretion, making it a valuable tool in cardiovascular research. Due to its poor oral

bioavailability, in vivo studies investigating the direct effects of enalaprilat necessitate

parenteral administration, primarily through intravenous injection.[1][2]

These application notes provide detailed protocols for the preparation, storage, and in vivo

administration of enalaprilat solutions for animal research, ensuring consistency and

reproducibility in experimental outcomes.
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Solvent/Vehicle Solubility Notes

Water 12.5 mg/mL
Sonication may be required to

aid dissolution.

Phosphate-Buffered Saline

(PBS)
25 mg/mL

A common vehicle for

intravenous injections.

Sonication can aid dissolution.

Dimethyl Sulfoxide (DMSO) 100 mg/mL

Used for preparing

concentrated stock solutions.

Must be diluted for in vivo use.

0.9% Sodium Chloride (Saline) Soluble
A common diluent for

intravenous administration.

5% Dextrose in Water (D5W) Soluble
A compatible diluent for

intravenous administration.

Data compiled from publicly available product data sheets.

Stability of Enalaprilat Solutions
Formulation Storage Temperature Stability

Commercial Injection (in D5W,

NS, etc.)
Room Temperature (20-25°C) At least 24 hours[3][4]

In DMSO (stock solution) -20°C Up to 1 year

In DMSO (stock solution) -80°C Up to 2 years

Extemporaneously Prepared

Oral Suspensions of Enalapril

Maleate (as a proxy)

4°C
Stable for at least 91 days in

citrate buffer[5]

Note: Stability of researcher-prepared enalaprilat solutions for injection should be confirmed

for long-term storage. For acute studies, freshly prepared solutions or solutions stored at 4°C

for no more than 24 hours are recommended.
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Recommended Intravenous (IV) and Intraperitoneal (IP)
Dosages in Rodents

Animal Model Dosage Range
Administration
Route

Reference

Rat 10 mg/kg/day Intraperitoneal (IP) [6]

Mouse 5 - 20 mg/kg Intraperitoneal (IP) [6]

Rat 1.0 mg/kg Intravenous (IV) [7]

It is crucial to perform dose-response studies to determine the optimal dosage for a specific

animal model and experimental endpoint.

Experimental Protocols
Protocol 1: Preparation of Enalaprilat Solution for
Intravenous Injection
This protocol describes the preparation of a 1 mg/mL enalaprilat solution in sterile saline for

intravenous administration in rodents.

Materials:

Enalaprilat dihydrate powder

Sterile 0.9% Sodium Chloride (Saline) for injection

Sterile conical tubes (15 mL and 50 mL)

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Vortex mixer

Calibrated pH meter (optional)
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Sodium hydroxide (NaOH) solution, 0.1 N (optional, for pH adjustment)

Procedure:

Weighing the Compound: Accurately weigh the required amount of enalaprilat dihydrate

powder in a sterile conical tube. For example, to prepare 10 mL of a 1 mg/mL solution, weigh

10 mg of enalaprilat dihydrate.

Dissolution: Add a small volume of sterile 0.9% saline to the conical tube (e.g., 5 mL for a

final volume of 10 mL). Vortex thoroughly to dissolve the powder. If needed, gentle warming

or sonication can be used to aid dissolution.

Volume Adjustment: Once the powder is completely dissolved, add sterile 0.9% saline to

reach the final desired volume (e.g., 10 mL).

pH Measurement and Adjustment (Optional but Recommended): The pH of the final solution

should ideally be within the physiological range (6.5-7.5). If necessary, adjust the pH using a

sterile 0.1 N NaOH solution, adding it dropwise while monitoring the pH.

Sterilization: Sterilize the final solution by filtering it through a 0.22 µm sterile syringe filter

into a sterile vial.

Storage: For immediate use, the solution can be kept at room temperature. For short-term

storage (up to 24 hours), store at 4°C. For longer-term storage, aliquots can be stored at

-20°C, though stability should be validated. Avoid repeated freeze-thaw cycles.

Protocol 2: In Vivo Administration of Enalaprilat via
Intravenous Injection (Rat Model)
This protocol outlines the procedure for administering enalaprilat intravenously to a rat via the

tail vein.

Materials:

Prepared and sterilized enalaprilat solution (e.g., 1 mg/mL)

Rat restraint device
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Heat lamp or warm water bath

Sterile insulin syringes (e.g., 27-30 gauge needle)

70% ethanol

Procedure:

Animal Preparation: Place the rat in a suitable restraint device, allowing access to the tail.

Vein Dilation: To facilitate injection, warm the rat's tail using a heat lamp or by immersing it in

warm water for a few minutes. This will cause the lateral tail veins to dilate and become more

visible.

Site Disinfection: Clean the injection site on the tail with a 70% ethanol wipe.

Syringe Preparation: Draw the calculated dose of the enalaprilat solution into a sterile

insulin syringe. Ensure there are no air bubbles in the syringe.

Injection: Insert the needle, bevel up, into one of the lateral tail veins. A successful insertion

will often be indicated by a small flash of blood in the hub of the needle.

Administration: Slowly inject the enalaprilat solution. If swelling occurs at the injection site,

the needle is not in the vein; withdraw the needle and attempt the injection at a more

proximal site.

Post-Injection: After the injection is complete, withdraw the needle and apply gentle pressure

to the injection site with a sterile gauze pad to prevent bleeding.

Monitoring: Monitor the animal for any adverse reactions following the injection.
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Caption: Mechanism of Enalaprilat action on RAAS and Bradykinin pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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